Cas no 868224-62-8 (ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate)

• Product Name: ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate
• CAS No: 868224-62-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5901194
• PubChem ID: 4150585
• Update Time: 2025-10-28

ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[[2-[2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-, ethyl ester
• SR-03000000025-1
• F1808-0158
• ethyl 2-((2-(2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
• 868224-62-8
• ethyl 2-[(2-{[(2,5-dimethoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]propanoate
• AKOS024610209
• ethyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate

• Inchi： 1S/C24H26N2O7/c1-5-32-24(29)15(2)33-20-8-6-7-18-17(20)11-12-26(23(18)28)14-22(27)25-19-13-16(30-3)9-10-21(19)31-4/h6-13,15H,5,14H2,1-4H3,(H,25,27)
• InChI Key： FHMHMYLARPXWLA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC2=C1C=CN(CC(NC1=CC(OC)=CC=C1OC)=O)C2=O)C

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 672.3±55.0 °C(Predicted)
• pka: 12.47±0.70(Predicted)

Additional information on ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate

Ethyl 2-(2-{(2,5-Dimethoxyphenyl)Carbamoylmethyl}-1-Oxo-1,2-Dihydroisoquinolin-5-Yl)Oxypropanoate: A Comprehensive Overview

Ethyl 2-(2-{(2,5-Dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate (CAS No. 868224-62-8) is a complex organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The chemical structure of ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate is characterized by a dihydroisoquinoline core, which is a common scaffold in medicinal chemistry. The presence of the dimethoxyphenyl group introduces steric and electronic effects that can influence the compound's interactions with biological targets. Additionally, the carbamoylmethyl substituent adds flexibility and hydrogen bonding capacity, further enhancing its potential as a bioactive agent.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure. These studies have demonstrated the feasibility of large-scale production using optimized synthetic routes, making it a viable candidate for preclinical testing.

The biological activity of ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate has been explored in various assays. It has shown moderate inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a promising candidate for anticancer drug development.

In terms of application, this compound has been proposed as a lead molecule for the development of novel therapeutics. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at the molecular level. Researchers are currently investigating its pharmacokinetic profile to assess its suitability for oral administration.

Looking ahead, the development of ethyl 2-(2-{(2,5-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate is expected to contribute significantly to the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a key player in the design of next-generation drugs.